Cas no 2228478-70-2 (2-fluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol)

• Product Name: 2-fluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol
• CAS No: 2228478-70-2
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• CID: 5986826
• PubChem ID: 165662190
• Update Time: 2025-07-17

2-fluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol
• EN300-1760035
• 2-fluoro-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol
• 2228478-70-2

• Inchi： 1S/C10H11FN2O/c1-13-6-8(9(14)5-11)7-3-2-4-12-10(7)13/h2-4,6,9,14H,5H2,1H3
• InChI Key： ITCGDVBNJZOMPO-UHFFFAOYSA-N
• SMILES： FCC(C1=CN(C)C2C1=CC=CN=2)O

Computed Properties

• Exact Mass: 194.08554114g/mol
• Monoisotopic Mass: 194.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Additional information on 2-fluoro-1-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}ethan-1-ol

Comprehensive Overview of 2-Fluoro-1-{1-Methyl-1H-Pyrrolo[2,3-b]Pyridin-3-yl}Ethan-1-ol (CAS No. 2228478-70-2)

The compound 2-fluoro-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol (CAS No. 2228478-70-2) is a fluorinated derivative of the pyrrolopyridine family, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This molecule features a fluoroethyl group attached to a 1-methyl-1H-pyrrolo[2,3-b]pyridine core, making it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated heterocycles in modern medicinal chemistry.

In recent years, the scientific community has focused on the role of fluorinated building blocks in enhancing the pharmacokinetic properties of drug candidates. The presence of a fluorine atom in 2-fluoro-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol can improve metabolic stability, membrane permeability, and binding affinity to target proteins. These attributes align with current trends in the development of small-molecule therapeutics, especially for oncology and central nervous system (CNS) disorders. As such, this compound is frequently explored in high-throughput screening and structure-activity relationship (SAR) studies.

Another area of interest is the compound's utility in catalysis and material science. Fluorinated pyrrolopyridines are known to exhibit unique electronic properties, making them suitable for applications in organic electronics and light-emitting diodes (LEDs). The 1-methyl-1H-pyrrolo[2,3-b]pyridine scaffold, in particular, has been investigated for its potential in designing fluorescent probes and sensors, which are critical tools in biochemical assays and diagnostic technologies.

From a synthetic perspective, 2-fluoro-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol is often synthesized via nucleophilic substitution or reductive amination reactions. Its CAS No. 2228478-70-2 serves as a unique identifier in chemical databases, facilitating efficient retrieval for researchers. The compound's stability under various conditions makes it a reliable candidate for scale-up production in industrial settings, addressing the growing need for cost-effective synthetic routes in pharmaceutical manufacturing.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike some fluorinated compounds, 2-fluoro-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol is not classified as a persistent organic pollutant (POP), which aligns with the global push toward green chemistry. This aspect is particularly relevant to industries seeking sustainable alternatives without compromising performance.

In summary, 2-fluoro-1-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-ol (CAS No. 2228478-70-2) represents a versatile and promising compound in multiple scientific domains. Its applications span from drug discovery to advanced materials, driven by its unique fluorinated architecture and functional adaptability. As research continues to uncover new uses for this molecule, its significance in both academic and industrial contexts is expected to grow.